2-chloro-4-(1H-pyrazol-1-yl)aniline

• Molecular Formula: C9H8ClN3
• Molecular Weight: 193.63 g/mol
• IUPAC Name: 2-chloro-4-pyrazol-1-ylaniline
• InChI: InChI=1S/C9H8ClN3/c10-8-6-7(2-3-9(8)11)13-5-1-4-12-13/h1-6H,11H2
• InChI Key: MDYLEUJYRDQGPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=CC(=C(C=C2)N)Cl

Description

2-chloro-4-(1H-pyrazol-1-yl)aniline is a useful research compound. Its molecular formula is C9H8ClN3 and its molecular weight is 193.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-chloro-4-iodoaniline (760 mg, 3 mmol), N,N′-dimethylethylenediamine (96 μL, 0.9 mmol), 1H-pyrazole (430 mg, 6.3 mmol) were dissolved in DMF (3.8 mL). Cs2CO3 (1.86 g, 5.7 mmol) and CuI (57 mg, 0.3 mmol) were added and the reaction was placed in a 140° C. oil bath. After 3 h, the volatiles were removed in vacuo. The residue was diluted with dichloromethane and purified via flash column chromatography (1% MeOH/dichloromethane) to furnish 2-chloro-4-(1H-pyrazol-1-yl)aniline (540 mg, 93%) as a golden brown oil which crystallized overnight at −20° C.